molecular formula C24H29N3O4S B10989935 1-[(4-methoxyphenyl)sulfonyl]-N-[1-(propan-2-yl)-1H-indol-4-yl]piperidine-4-carboxamide

1-[(4-methoxyphenyl)sulfonyl]-N-[1-(propan-2-yl)-1H-indol-4-yl]piperidine-4-carboxamide

Cat. No.: B10989935
M. Wt: 455.6 g/mol
InChI Key: ZDGJYAPMRKFLPT-UHFFFAOYSA-N
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Description

1-[(4-methoxyphenyl)sulfonyl]-N-[1-(propan-2-yl)-1H-indol-4-yl]piperidine-4-carboxamide is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

The synthesis of 1-[(4-methoxyphenyl)sulfonyl]-N-[1-(propan-2-yl)-1H-indol-4-yl]piperidine-4-carboxamide involves multiple steps, including the formation of the piperidine ring, the introduction of the indole group, and the attachment of the methoxyphenylsulfonyl group. The reaction conditions typically require the use of specific reagents and catalysts to achieve the desired product. Industrial production methods may involve optimization of these synthetic routes to improve yield and reduce costs.

Chemical Reactions Analysis

1-[(4-methoxyphenyl)sulfonyl]-N-[1-(propan-2-yl)-1H-indol-4-yl]piperidine-4-carboxamide undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential effects on biological systems. In medicine, it could be investigated for its therapeutic potential. In industry, it may be used in the development of new materials or processes.

Mechanism of Action

The mechanism of action of 1-[(4-methoxyphenyl)sulfonyl]-N-[1-(propan-2-yl)-1H-indol-4-yl]piperidine-4-carboxamide involves its interaction with specific molecular targets and pathways. The exact mechanism may vary depending on the context in which the compound is used. Understanding the molecular targets and pathways involved is crucial for elucidating its effects.

Comparison with Similar Compounds

1-[(4-methoxyphenyl)sulfonyl]-N-[1-(propan-2-yl)-1H-indol-4-yl]piperidine-4-carboxamide can be compared with other similar compounds to highlight its uniqueness Similar compounds may include those with similar functional groups or structural features

Properties

Molecular Formula

C24H29N3O4S

Molecular Weight

455.6 g/mol

IUPAC Name

1-(4-methoxyphenyl)sulfonyl-N-(1-propan-2-ylindol-4-yl)piperidine-4-carboxamide

InChI

InChI=1S/C24H29N3O4S/c1-17(2)27-16-13-21-22(5-4-6-23(21)27)25-24(28)18-11-14-26(15-12-18)32(29,30)20-9-7-19(31-3)8-10-20/h4-10,13,16-18H,11-12,14-15H2,1-3H3,(H,25,28)

InChI Key

ZDGJYAPMRKFLPT-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1C=CC2=C(C=CC=C21)NC(=O)C3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)OC

Origin of Product

United States

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